molecular formula C6H11ClN4O2 B2620702 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide CAS No. 1435804-26-4

2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

Cat. No. B2620702
CAS RN: 1435804-26-4
M. Wt: 206.63
InChI Key: FBYUKXXCTQDUFV-UHFFFAOYSA-N
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Description

Synthesis Analysis

An efficient one-pot method has been developed for the synthesis of 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide . This method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. Notably, this approach allows the production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the need for protective groups. The reaction scope encompasses various amidoxime and isatoic anhydride derivatives, including aryl, hetaryl, and cycloalkyl substitutions .


Molecular Structure Analysis

The molecular structure of 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide features an intriguing arrangement. Single crystal X-ray diffraction studies have revealed intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group. This interaction contributes to the compound’s stability and properties .


Chemical Reactions Analysis

The 1,2,4-oxadiazole ring within this compound is a well-known pharmacophore. It frequently appears in active pharmaceutical ingredients with diverse therapeutic applications. Examples include ataluren (used for treating Duchenne muscular dystrophy), azilsartan (for hypertension), and opicapone (adjunctive therapy for Parkinson’s disease). Additionally, 1,2,4-oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms, antimicrobials, and novel agents for age-related diseases. Their versatility extends to applications in energetic materials, fluorescent dyes, sensors, and insecticides .


Physical And Chemical Properties Analysis

  • Melting Point : The compound exhibits a melting point of approximately 218–219°C .
  • NMR Spectra : The ^1H NMR spectrum reveals characteristic peaks corresponding to different functional groups .

Future Directions

: Tarasenko, M. V., Kotlyarova, V. D., Baykov, S. V., & Shetnev, A. A. (2021). 2-(1,2,4-Oxadiazol-5-yl)anilines Based on Amidoximes and Isatoic Anhydrides: Synthesis and Structure Features. Russian Journal of General Chemistry, 91(6), 768–778. Read more

properties

IUPAC Name

2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4O2/c1-4-9-6(12-10-4)3-8-5(11)2-7/h2-3,7H2,1H3,(H,8,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPNKUYZXQZBIBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)CNC(=O)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

170.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

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